molecular formula C9H16ClN B2960752 1-Cyclohexylprop-2-yn-1-amine;hydrochloride CAS No. 1207432-76-5

1-Cyclohexylprop-2-yn-1-amine;hydrochloride

Cat. No. B2960752
CAS RN: 1207432-76-5
M. Wt: 173.68
InChI Key: QZWCORHRJZIQJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Cyclohexylprop-2-yn-1-amine; hydrochloride is a chemical compound that is widely used in scientific research. It is a derivative of propargylamine and is commonly referred to as CPAH. This compound is a potent inhibitor of monoamine oxidase (MAO) and has been found to have a range of biochemical and physiological effects. In

Scientific Research Applications

Desymmetrization in Organic Synthesis

Research conducted by Lebeuf et al. (2006) on the desymmetrization of cyclohexa-2,5-dienes through a diastereoselective protonation-hydroamination cascade highlights the utility of related compounds in synthesizing bicyclic allylic amines. This process involves intricate reaction mechanisms that suggest potential pathways for utilizing 1-Cyclohexylprop-2-yn-1-amine; hydrochloride in synthesizing complex organic molecules with high selectivity (Lebeuf, Robert, Schenk, & Landais, 2006).

Radical Transfer Hydroamination

The work by Guin et al. (2007) on radical transfer hydroamination using aminated cyclohexadienes with polarity reversal catalysis showcases the application of aminated compounds in the efficient hydroamination of unactivated and electron-rich double bonds. This research provides insights into creating novel 1-aminated-2,5-cyclohexadienes, which could include derivatives of 1-Cyclohexylprop-2-yn-1-amine; hydrochloride, to achieve good yields and selectivity in hydroamination reactions (Guin, Mück‐Lichtenfeld, Grimme, & Studer, 2007).

Carbodiimide in Bioconjugation

Nakajima and Ikada (1995) studied the mechanism of amide formation by carbodiimide in aqueous media, which is relevant for bioconjugation applications. Although not directly involving 1-Cyclohexylprop-2-yn-1-amine; hydrochloride, this research underscores the importance of understanding reaction mechanisms in developing bioconjugation strategies that could potentially incorporate similar compounds (Nakajima & Ikada, 1995).

properties

IUPAC Name

1-cyclohexylprop-2-yn-1-amine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15N.ClH/c1-2-9(10)8-6-4-3-5-7-8;/h1,8-9H,3-7,10H2;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZWCORHRJZIQJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CC(C1CCCCC1)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16ClN
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

173.68 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Cyclohexylprop-2-yn-1-amine hydrochloride

CAS RN

1207432-76-5
Record name 1-cyclohexylprop-2-yn-1-amine hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.